Cas no 1805549-05-6 (Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate
• CAS No: 1805549-05-6
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4891714
• Update Time: 2025-06-13

Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)8-7(9(11)12)5(2)6(13)4-14-8/h4,9H,3H2,1-2H3
• InChI Key： FFLPIMGEFNXUIZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OCC)C(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate

Recent Advances in the Study of Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate (CAS: 1805549-05-6)

Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate (CAS: 1805549-05-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its mechanism of action and potential therapeutic benefits.

The synthesis of Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, multi-step synthesis route starting from commercially available precursors. The key steps involved the introduction of the difluoromethyl group via a radical reaction and the subsequent iodination at the 5-position of the pyridine ring. The study highlighted the importance of reaction conditions, such as temperature and catalyst choice, in achieving high regioselectivity and yield.

In terms of biological activity, recent investigations have explored the compound's potential as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate exhibited potent inhibitory activity against several tyrosine kinases implicated in cancer progression. The presence of the difluoromethyl group was found to enhance binding affinity to the kinase active site, while the iodo substituent provided a handle for further functionalization via cross-coupling reactions.

Another significant area of research has been the compound's use in positron emission tomography (PET) tracer development. Researchers have utilized the iodine atom in Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate as a site for radioisotope labeling. A recent publication in the Journal of Nuclear Medicine (2024) described the successful incorporation of iodine-124 into the compound, creating a potential PET tracer for imaging protein-protein interactions in vivo. The difluoromethyl group was noted to improve the pharmacokinetic properties of the tracer, enhancing its blood-brain barrier permeability.

Recent computational studies have provided insights into the molecular interactions of Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate with biological targets. Molecular docking simulations published in RSC Advances (2023) revealed that the compound's unique electronic properties, conferred by the difluoromethyl group, contribute to its ability to form strong hydrogen bonds with protein residues. These findings have guided the design of new derivatives with improved target specificity and reduced off-target effects.

Looking forward, Ethyl 3-(difluoromethyl)-5-iodo-4-methylpyridine-2-carboxylate continues to be a valuable scaffold in medicinal chemistry. Current research efforts are focused on expanding its applications to other therapeutic areas, including infectious diseases and neurological disorders. The compound's versatility and the growing understanding of its structure-activity relationships position it as a key player in the development of next-generation pharmaceuticals. Future studies are expected to explore its potential in combination therapies and as a platform for the development of bifunctional molecules.